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Compound of Interest

Compound Name: Antho-rwamide 1

Cat. No.: B055757

Antho-rwamide Il, a neuropeptide with the structure Anthopleura elegantissima.[1][2] As a
member of the RFamide peptide family, it plays a significant role in neuromuscular signaling in
cnidarians. This guide provides a comparative overview of the known biological activities of
Antho-rwamide Il across different species, primarily focusing on its effects within the phylum
Cnidaria, as current research on its activity in other phyla is not available.

Invertebrate Activity of Antho-rwamide i

The biological effects of Antho-rwamide Il have been exclusively documented in sea
anemones, where it functions as a potent modulator of muscle contraction. Its activity varies
between different muscle types and species, highlighting a degree of functional specificity.

Effects on Muscle Contraction in Sea Anemones

Antho-rwamide Il has been demonstrated to induce contractions in the endodermal muscles
of several sea anemone species. Notably, it is often more potent than its structural analog,
Antho-rwamide | (2] In contrast to its excitatory effects on endodermal muscles, Antho-
rwamide Il can inhibit spontaneous contractions in the ectodermal tentacle muscles of Actinia
equina.[3] This dual excitatory and inhibitory action suggests a complex regulatory role in
coordinating the movement of these marine invertebrates.[3]
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] Threshold
Species Muscle Type Effect . Reference
Concentration

Calliactis Sphincter muscle .
. Contraction 10-9 mol I-1
parasitica (endodermal)
Inhibition of
o ) Tentacle muscle
Actinia equina spontaneous ~10-6 mol I-1
(ectodermal) )
contractions
Protanthea Body wall . N
] Contraction Not specified
simplex muscles

Table 1. Comparative Activity of Antho-rwamide Il on Sea Anemone Muscles

Cross-Species Comparison with Other
Neuropeptides

While data on Antho-rwamide Il is limited to cnidarians, the broader family of RFamide
peptides, to which it belongs, exhibits a wide range of functions across the animal kingdom. In
vertebrates, RFamide-related peptides (RFRPs) are known to be involved in regulating
reproductive functions and other neuroendocrine processes. However, direct comparative
studies of Antho-rwamide Il on vertebrate systems are currently lacking.

Signaling Pathway

The precise signaling pathway of Antho-rwamide Il has not been fully elucidated. However,
studies on the closely related Antho-rwamide | in sea anemone myoepithelial cells suggest a
mechanism involving the modulation of ion channels. Antho-rwamide | has been shown to
increase an inward Ca2+ current, leading to muscle contraction. It is plausible that Antho-
rwamide Il acts through a similar G-protein coupled receptor (GPCR) to modulate calcium
channels and elicit its effects on muscle cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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